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This document provides detailed application notes and experimental protocols for the synthesis
of gold-platinum (Au-Pt) core-shell nanoparticles via the seed-mediated growth method. This
technique offers precise control over nanoparticle size, shape, and composition, making it a
valuable tool for a wide range of applications, including catalysis, sensing, and nanomedicine.

Application Notes

The seed-mediated growth method is a versatile bottom-up approach for synthesizing colloidal
metal nanocrystals with controlled architectures.[1] The process involves two main steps: the
synthesis of small "seed" nanoparticles and the subsequent growth of these seeds into larger,
often core-shell, nanostructures by the reduction of a second metal precursor onto their
surface.[2][3] For Au-Pt nanoparticles, gold nanoparticles (AuNPS) are typically synthesized
first to serve as the seeds, followed by the controlled deposition of a platinum (Pt) shell.[1][4]

The distinct reduction potentials of gold and platinum precursors play a crucial role in the
formation of the core-shell structure. Gold ions are more easily reduced to form the initial Au
seeds. Subsequently, the Pt precursor is reduced onto the surface of the existing Au seeds,
leading to the formation of a Pt shell.[5][6] The thickness and morphology of the Pt shell can be
tuned by controlling experimental parameters such as the precursor concentrations, the ratio of
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Au seeds to Pt precursor, temperature, and the choice of capping agents and reducing agents.

[1I[5][6]
Advantages of Au-Pt Core-Shell Nanoparticles:

o Enhanced Catalytic Activity: The combination of gold and platinum can lead to synergistic
effects, resulting in enhanced catalytic activity and stability compared to monometallic
nanoparticles.[1][5][6]

e Tunable Optical Properties: The localized surface plasmon resonance (LSPR) of the gold
core can be modulated by the platinum shell, allowing for the tuning of optical properties for
applications in sensing and imaging.

o Biocompatibility: Gold nanoparticles are known for their biocompatibility, making Au-Pt
nanoparticles promising candidates for biomedical applications such as drug delivery and
photothermal therapy.

o Controlled Synthesis: The seed-mediated approach allows for precise control over the size
and shape of the nanoparticles, which is critical for optimizing their properties for specific
applications.[7]

Applications in Drug Development:

The unique properties of Au-Pt nanoparticles make them attractive for various applications in
drug development:

o Drug Delivery: Their high surface area-to-volume ratio allows for the efficient loading of drug
molecules. The surface of the Pt shell can be further functionalized with targeting ligands to
achieve site-specific drug delivery.

o Catalytic Therapy: Platinum is a well-known catalyst, and Au-Pt nanoparticles can be
designed to catalyze specific reactions within the body for therapeutic purposes.

e Biosensing: The optical and catalytic properties of Au-Pt nanoparticles can be harnessed to
develop sensitive and selective biosensors for the detection of disease biomarkers.

Experimental Workflows and Signaling Pathways
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Below are diagrams illustrating the key processes in the seed-mediated synthesis of Au-Pt

nanoparticles.
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Caption: Workflow for seed-mediated synthesis of Au-Pt nanopatrticles.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.benchchem.com/product/b14352064?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14352064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocols

This section provides detailed protocols for the synthesis of Au-Pt core-shell nanoparticles. It is
crucial to use high-purity reagents and thoroughly cleaned glassware for successful and
reproducible synthesis.[8]

Protocol 1: Polyol Synthesis of Au Seeds and
Subsequent Pt Shell Growth

This protocol is adapted from a method used for synthesizing Au@Pt core-shell nanopatrticles
for electrocatalysis.[1]

Materials:

Gold (Ill) chloride trihydrate (HAuCla-3H20)

e Chloroplatinic acid hexahydrate (HzPtCls:6H20)
e Polyvinylpyrrolidone (PVP, MW: 40K)

o Ethylene glycol (EG)

 Silver nitrate (AgNQO3) - for initial seed synthesis

o Ethanol

Deionized (DI) water

Equipment:

e Three-neck round-bottom flask

e Magnetic stirrer with heating mantle
e Condenser

e Thermometer
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o Centrifuge

Procedure:

Part A: Synthesis of Gold Nanopatrticle (AuNP) Seeds

Silver Nanoparticle Seed Preparation: In a three-neck flask, heat 10 mL of EG to 160 °C with
magnetic stirring.

In separate aliquots, add 2 mL of AgNOs solution (20 mM) and 4 mL of PVP (50 mM in EG)
every 2.5 minutes.

Maintain the reaction at 160 °C for 1 hour to form silver nanoparticle seeds.

Gold Nanoparticle Synthesis: In a separate flask, mix 0.5 mL of the pre-synthesized silver
nanoparticle seed solution with 5 mL of EG and heat to 160 °C.

Once the temperature is stable, add 0.5 mL of HAuCla solution (50 mM) and 1 mL of PVP (50
mM in EG).

Continue the reaction for 1 hour to form the gold seeds. The resulting AuNPs will have an
average size of approximately 8.1 £ 0.11 nm.[1]

Part B: Synthesis of Au@Pt Core-Shell Nanoparticles

In the flask containing 7 mL of the pre-synthesized AuNP seed solution at 160 °C, add 0.5
mL of H2PtCle solution (50 mM) and 1 mL of PVP (50 mM in EG) under magnetic stirring.

Increase the reaction temperature to 190 °C and maintain for 15 minutes.
Cool the solution to room temperature.

Purification: Wash the resulting Au@Pt nanopatrticles with ethanol and DI water by
centrifugation at 12,000 rpm for 15 minutes.

Resuspend the final product in a suitable solvent, such as isopropyl alcohol, for storage and
further characterization.
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Protocol 2: Aqueous Synthesis of Au Seeds and Pt Shell
Growth

This protocol is a general method that can be adapted for various applications.
Materials:

e Gold (lll) chloride (HAuUCla4)

Sodium citrate (NasCeHs07)

Chloroplatinic acid (H2PtCle)

Ascorbic acid (CeHsOe)

Cetyltrimethylammonium bromide (CTAB) or other capping agents

Deionized (DI) water

Equipment:

Erlenmeyer flasks

Magnetic stirrer with hot plate

Vortex mixer

Spectrophotometer (for characterization)

Transmission Electron Microscope (TEM) (for characterization)
Procedure:
Part A: Synthesis of Gold Nanoparticle (AuNP) Seeds (Turkevich-Frens Method)

¢ In a clean Erlenmeyer flask, bring 100 mL of a 0.01% HAuCla4 solution to a rolling boil with
vigorous stirring.

o Rapidly add 2 mL of a 1% sodium citrate solution to the boiling HAuCla solution.
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e The solution color will change from pale yellow to gray, then to purple, and finally to a deep
red, indicating the formation of AUNPs.

e Continue boiling for 15 minutes, then remove from heat and allow to cool to room
temperature while stirring.

Part B: Synthesis of Au@Pt Core-Shell Nanoparticles

o Growth Solution Preparation: In a separate flask, prepare a growth solution containing a
specific concentration of H2PtCls, a capping agent (e.g., CTAB), and DI water.

e Seeding: Add a calculated volume of the prepared AuNP seed solution to the growth solution
under gentle stirring. The amount of seed solution will influence the final size of the core-
shell nanopatrticles.

e Reduction: Add a reducing agent, such as ascorbic acid, to the mixture to initiate the
reduction of the platinum precursor onto the gold seeds.

» Allow the reaction to proceed for a set amount of time, during which the color of the solution
will change, indicating the growth of the platinum shell.

 Purification: Purify the resulting Au@Pt nanoparticles by centrifugation and resuspension in
DI water to remove excess reactants.

Quantitative Data Summary

The following tables summarize key quantitative data from various seed-mediated synthesis
protocols for Au-Pt and related nanoparticles.

Table 1. Synthesis Parameters for Au@Pt Nanoparticles[1]
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Parameter

Au Seed Synthesis

Au@Pt Growth (1:1 ratio)

Gold Precursor

0.5 mL of 50 mM HAuCla

Platinum Precursor

0.5 mL of 50 mM HzPtCle

Capping Agent 1 mL of 50 mM PVP 1 mL of 50 mM PVP
Solvent Ethylene Glycol (EG) Ethylene Glycol (EG)
Temperature 160 °C 160 °C, then 190 °C
Reaction Time 1 hour 15 minutes

Au Seed Size ~8.1 nm -

Table 2: Parameters for Seed-Mediated Gold Nanorod Synthesis (for comparison of seed-

mediated principles)[9]

Parameter Seed Solution Growth Solution
Gold Precursor 0.25 mL of 20 mM HAuUCIa Varies

Reducing Agent 0.6 mL of 10 mM NaBHa Ascorbic Acid
Capping Agent 10 mL of 0.1 M CTAB CTAB, NaOL
Additives - AgNOs, HCI
Aging Time 30 minutes -

Table 3: Influence of Au/Pt Ratio on Nanoparticle Characteristics[1]

Resulting Nanopatrticle

Electrocatalytic Activity for

Au/Pt Ratio -
Structure Methanol Oxidation

11 Core-shell Good

1:2 Core-shell with thicker Pt shell Greatly enhanced

13 Core-shell with even thicker Pt )

shell
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Logical Relationships in Seed-Mediated Growth

The following diagram illustrates the relationships between key experimental parameters and
the resulting nanoparticle properties in a seed-mediated growth process.
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Caption: Key parameter influences on nanoparticle properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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